Cas no 842143-97-9 (2-(7-Bromo-1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)acetonitrile)

2-(7-Bromo-1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)acetonitrile is a brominated imidazopyridine derivative with a nitrile-functionalized side chain, offering versatility in synthetic organic chemistry. Its structure features a reactive bromine substituent at the 7-position, enabling further functionalization via cross-coupling reactions, while the nitrile group provides an additional handle for derivatization or cyclization. The ethyl group at the 1-position enhances solubility in organic solvents, facilitating handling in various reaction conditions. This compound is particularly useful as an intermediate in pharmaceutical and agrochemical research, where its scaffold can be leveraged to develop biologically active molecules. Its well-defined reactivity profile makes it a valuable building block for heterocyclic synthesis.
2-(7-Bromo-1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)acetonitrile structure
842143-97-9 structure
Product Name:2-(7-Bromo-1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)acetonitrile
CAS No:842143-97-9
MF:C10H9BrN4
MW:265.109260320663
MDL:MFCD14706269
CID:1029330
Update Time:2025-10-10

2-(7-Bromo-1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(7-Bromo-1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)acetonitrile
    • (7-bromo-1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)acetonitrile
    • 2-(7-bromo-1-ethylimidazo[4,5-c]pyridin-2-yl)acetonitrile
    • 7-Bromo-1-ethyl-1H-imidazo[4,5-c]pyridine-2-acetonitrile (ACI)
    • 2-[7-Bromo-1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl]acetonitrile
    • MDL： MFCD14706269
    • Inchi： 1S/C10H9BrN4/c1-2-15-9(3-4-12)14-8-6-13-5-7(11)10(8)15/h5-6H,2-3H2,1H3
    • InChI Key： IQHHQMKFGJJRMZ-UHFFFAOYSA-N
    • SMILES： N#CCC1N(CC)C2C(=CN=CC=2Br)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2

2-(7-Bromo-1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB532812-250 mg
2-(7-Bromo-1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)-acetonitrile
 842143-97-9
250MG
 €651.60 2023-03-31
abcr
AB532812-1 g
2-(7-Bromo-1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)-acetonitrile
 842143-97-9
1g
 €1,050.10 2023-03-31
Chemenu
CM150943-1g
2-(7-bromo-1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)acetonitrile
 842143-97-9 95%
1g
 $*** 2023-03-31
Chemenu
CM150943-1g
2-(7-bromo-1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)acetonitrile
 842143-97-9 95%
1g
 $729 2021-08-05
Alichem
A029185913-1g
2-(7-Bromo-1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)acetonitrile
 842143-97-9 95%
1g
 $615.44 2023-08-31
abcr
AB532812-250mg
2-(7-Bromo-1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)-acetonitrile; .
 842143-97-9
250mg
 €651.60 2025-04-16
abcr
AB532812-1g
2-(7-Bromo-1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)-acetonitrile; .
 842143-97-9
1g
 €1050.10 2025-04-16
1PlusChem
1P00GNHV-100mg
(7-bromo-1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)acetonitrile
 842143-97-9 95+%
100mg
 $246.00 2024-04-21
1PlusChem
1P00GNHV-250mg
(7-bromo-1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)acetonitrile
 842143-97-9 95+%
250mg
 $487.00 2024-04-21
1PlusChem
1P00GNHV-500mg
(7-bromo-1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)acetonitrile
 842143-97-9 95+%
500mg
 $681.00 2024-04-21

2-(7-Bromo-1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)acetonitrile Production Method

Production Method 1

105-56-6 105-56-6
607371-03-9 607371-03-9
842143-97-9 842143-97-9
Reaction Conditions
1.1 Solvents: Ethyl cyanoacetate ;  1 h, 190 °C; cooled
Reference
Identification of 4-(2-(4-Amino-1,2,5-oxadiazol-3-yl)-1-ethyl-7-{[(3S)-3-piperidinylmethyl]oxy}-1H-imidazo[4,5-c]pyridin-4-yl)-2-methyl-3-butyn-2-ol (GSK690693), a Novel Inhibitor of AKT Kinase
Heerding, Dirk A.; Rhodes, Nelson; Leber, Jack D.; Clark, Tammy J.; Keenan, Richard M.; et al, Journal of Medicinal Chemistry, 2008, 51(18), 5663-5679

Production Method 2

105-56-6 105-56-6
607371-01-7 607371-01-7
842143-97-9 842143-97-9
Reaction Conditions
1.1 Reagents: Sodium dithionite Solvents: Ethanol ,  Water ;  60 °C
1.2 190 °C
Reference
(1H-Imidazo[4,5-c]pyridin-2-yl)-1,2,5-oxadiazol-3-ylamine derivatives: Further optimisation as highly potent and selective MSK-1-inhibitors
Bamford, Mark J.; Bailey, Nicholas; Davies, Susannah; Dean, David K.; Francis, Leann; et al, Bioorganic & Medicinal Chemistry Letters, 2005, 15(14), 3407-3411

2-(7-Bromo-1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)acetonitrile Raw materials

2-(7-Bromo-1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)acetonitrile Preparation Products

2-(7-Bromo-1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)acetonitrile Related Literature

842143-97-9 (2-(7-Bromo-1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)acetonitrile) Related Products

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